Cas no 1233146-06-9 (2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester)

• Product Name: 2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester
• CAS No: 1233146-06-9
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• MDL: MFCD11506066
• CID: 4689758
• Update Time: 2023-08-15

2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester
• 1-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• NE63604
• SB32074
• 1-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
• 1-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]-1H-pyrazole

• MDL： MFCD11506066
• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-8-5-6-9-13(12)18-11-7-10-17-18/h5-11H,1-4H3
• InChI Key： NTWDCPOBDXYIDN-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.1539580 g/mol
• Monoisotopic Mass: 270.1539580 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 270.14